Cas no 887763-92-0 ((Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide)

• Product Name: (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide
• CAS No: 887763-92-0
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• MDL: MFCD09607954
• CID: 4664003
• Update Time: 2025-07-15

(Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N',4-dihydroxy-3-nitrobenzenecarboximidamide
• Benzenecarboximidamide, N,4-dihydroxy-3-nitro-
• (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide

• MDL： MFCD09607954
• Inchi： 1S/C7H7N3O4/c8-7(9-12)4-1-2-6(11)5(3-4)10(13)14/h1-3,11-12H,(H2,8,9)
• InChI Key： ZDAXSOHHXZWEJQ-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=C(O)C([N+]([O-])=O)=C1

Experimental Properties

• Melting Point: 173-175°

(Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide

Chemical Profile of (Z)-N',4-Dihydroxy-3-nitrobenzene-1-carboximidamide (CAS No. 887763-92-0)

(Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide, identified by the CAS number 887763-92-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by a nitro and hydroxyl functional group distribution, which contributes to its unique reactivity and potential biological activity.

The structural motif of (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide consists of a benzene ring substituted with a nitro group at the 3-position and two hydroxyl groups at the 1 and 4 positions, with an imidamide moiety attached at the 1-position. This configuration imparts distinct electronic properties, making it a versatile scaffold for further chemical modifications and functionalization. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxyl) groups creates a balance that can influence its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, particularly those incorporating imidamide functionalities. The nitro group in (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide can undergo reduction to form an amine, which can be further derivatized to produce bioactive molecules. This redox-active property makes it particularly useful in designing prodrugs or compounds that require controlled release mechanisms in biological systems.

One of the most compelling aspects of (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide is its potential application in medicinal chemistry. Researchers have been investigating its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl groups provide opportunities for hydrogen bonding interactions, which are crucial for binding to biological receptors, while the nitro group can serve as a handle for further chemical transformations.

Recent studies have highlighted the importance of nitroaromatic compounds in modulating enzyme activity. For instance, derivatives of nitroaromatics have been shown to inhibit key enzymes involved in cancer progression by interfering with their catalytic mechanisms. The imidamide moiety in (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide further enhances its potential as a pharmacophore by contributing to the formation of stable hydrogen bonds with target proteins.

The synthesis of (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves electrophilic aromatic substitution, while the hydroxyl groups can be incorporated through oxidation or hydrolysis reactions. The final step involves forming the imidamide bond, which often requires condensation reactions under acidic or basic conditions.

In terms of biological activity, preliminary studies on (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide have shown promising results in vitro. Its derivatives have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, some derivatives have shown cytotoxic activity against various cancer cell lines, suggesting potential therapeutic applications.

The unique structural features of (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide also make it an attractive candidate for drug discovery efforts aimed at developing targeted therapies. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal derivatives with enhanced binding affinity and selectivity for specific biological targets. This approach has already led to several high-potency compounds that are being evaluated in preclinical studies.

The future prospects for (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide and its derivatives are promising, with ongoing research focusing on optimizing synthetic routes and exploring new biological applications. Advances in synthetic methodologies have enabled the preparation of more complex derivatives with tailored properties, expanding the scope of possible applications in drug development.

In conclusion, (Z)-N',4-dihydroxy-3-nitrobenzene-1-carboximidamide (CAS No. 887763-92-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and bioactive properties make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in the next generation of drug discovery efforts.